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Compound Name: (+)-trans-Isolimonene

Cat. No.: B191713 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(+)-trans-Isolimonene, a natural monoterpene, has garnered interest within the scientific

community for its potential applications in drug development and as a chiral building block in

organic synthesis. This technical guide provides an in-depth overview of the known natural

sources of (+)-trans-Isolimonene and detailed methodologies for its extraction and isolation.

Quantitative data from relevant studies are summarized, and experimental workflows are

visually represented to facilitate a comprehensive understanding of the processes involved.

Introduction
(+)-trans-Isolimonene, a structural isomer of the widely known limonene, is a volatile organic

compound found in the essential oils of various plants. Its chemical properties, including its

specific optical rotation, make it a valuable target for natural product chemists and

pharmacologists. This document serves as a technical resource, consolidating the current

knowledge on its natural origins and the scientific protocols for its extraction and purification.

Chemical Properties of (+)-trans-Isolimonene
A clear understanding of the physicochemical properties of (+)-trans-Isolimonene is

fundamental for developing effective extraction and purification strategies.
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Property Value Reference

CAS Number 5113-87-1 [1][2]

Molecular Formula C₁₀H₁₆ [1][3]

Molecular Weight 136.23 g/mol [1][3]

Density 0.824 - 0.83 g/mL at 20°C [1]

Boiling Point 165-167.3°C at 760 mmHg [1][2]

Refractive Index (n20/D) 1.47 [1][2]

Optical Rotation ([α]20/D) +212° ± 5° (c=10% in ethanol) [1]

Natural Sources
While (+)-trans-Isolimonene is described as a natural monoterpene isolated from essential

oils, specific plant sources rich in this compound are not extensively documented in readily

available literature. However, analysis of essential oils from various aromatic plants suggests

potential sources. The genus Artemisia and Lippia are known to produce a diverse array of

terpenes, and while direct evidence for high concentrations of (+)-trans-Isolimonene is limited,

they represent promising candidates for further investigation.

GC-MS analysis of essential oils from various Artemisia species, such as Artemisia annua, has

revealed complex mixtures of monoterpenes and sesquiterpenes, including isomers of

limonene and other related compounds.[4][5] Similarly, studies on the essential oil composition

of Lippia alba have identified numerous monoterpenes, indicating the potential for isolating

specific isomers like (+)-trans-Isolimonene.[1][6] Further targeted phytochemical analysis of

these and other aromatic plant species is required to identify rich and reliable natural sources

of (+)-trans-Isolimonene.

Extraction and Isolation Methodologies
The extraction of (+)-trans-Isolimonene from plant material primarily involves the isolation of

the essential oil, followed by purification techniques to separate the target compound from

other volatile components.
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Primary Extraction: Steam and Hydrodistillation
The most common method for extracting essential oils from aromatic plants is distillation, which

takes advantage of the volatility and immiscibility of terpenes with water.

3.1.1. Steam Distillation

In this process, steam is passed through the plant material, causing the volatile compounds to

vaporize. The mixture of steam and essential oil vapor is then condensed, and the oil is

separated from the water. This method is suitable for heat-sensitive compounds as it avoids

direct high-temperature contact with the plant material.

3.1.2. Hydrodistillation

This method involves the direct boiling of plant material in water. The resulting steam, carrying

the essential oil vapors, is condensed and collected. While simpler in setup, the direct heat can

sometimes lead to the degradation of thermolabile compounds.

Experimental Protocol: General Hydrodistillation for Essential Oil Extraction

This protocol is a generalized procedure based on methods used for extracting essential oils

from plants like Artemisia annua.[3]

Plant Material Preparation: Air-dry the aerial parts of the plant material to reduce moisture

content.

Hydrodistillation: Place a known quantity of the dried plant material (e.g., 100 g) in a

Clevenger-type apparatus. Add a sufficient volume of distilled water to immerse the plant

material.

Heating: Heat the flask to boiling and continue the distillation for a set period (e.g., 3 hours).

Collection: The essential oil, being less dense than water, will accumulate in the collection

tube of the Clevenger apparatus.

Drying and Storage: Collect the oil and dry it over anhydrous sodium sulfate to remove any

residual water. Store the oil in a sealed, dark glass vial at low temperature (e.g., 4°C) to

prevent degradation.
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The yield of essential oil can vary significantly depending on the plant species, growing

conditions, and harvesting time. For example, the essential oil yield from Artemisia annua has

been reported to range from 0.2% to 0.4% (w/w) based on the dry weight of the plant material.

[3]

Purification of (+)-trans-Isolimonene
Once the essential oil is obtained, further purification is necessary to isolate (+)-trans-
Isolimonene from the complex mixture of other terpenes and volatile compounds.

3.2.1. Fractional Distillation

Fractional distillation is a technique used to separate compounds with close boiling points. By

using a fractionating column, multiple vaporization-condensation cycles occur, leading to a

progressive enrichment of the more volatile components in the upper part of the column. Given

the boiling point of (+)-trans-Isolimonene (165-167.3°C), this method can be effective in

separating it from other terpenes with different boiling points.

3.2.2. Preparative Gas Chromatography (Prep-GC)

For achieving high purity, preparative gas chromatography is a powerful technique. In Prep-GC,

the essential oil sample is injected into a gas chromatograph with a column designed to handle

larger sample volumes. The individual components are separated based on their differential

partitioning between the mobile (carrier gas) and stationary phases. As each compound elutes

from the column, it can be collected in a trap. This method allows for the isolation of highly pure

fractions of specific isomers like (+)-trans-Isolimonene.

Experimental Workflow: Extraction and Isolation
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Caption: Workflow for the extraction and isolation of (+)-trans-Isolimonene.
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Quantitative Analysis
Gas chromatography-mass spectrometry (GC-MS) is the primary analytical technique for the

quantitative analysis of essential oil components. By using a calibrated standard of (+)-trans-
Isolimonene, its percentage in an essential oil extract can be accurately determined.

Experimental Protocol: GC-MS Analysis

The following is a general protocol for the GC-MS analysis of essential oils, which can be

adapted for the specific quantification of (+)-trans-Isolimonene.

Sample Preparation: Dilute the essential oil sample in a suitable solvent (e.g., hexane or

ethanol) to an appropriate concentration.

GC-MS System: Use a gas chromatograph coupled with a mass spectrometer. A capillary

column suitable for terpene analysis (e.g., HP-5MS) should be used.

GC Conditions:

Injector Temperature: 250°C

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

Oven Temperature Program: Start at a low temperature (e.g., 60°C), hold for a few

minutes, then ramp up to a higher temperature (e.g., 240°C) at a specific rate (e.g.,

3°C/min).

Split Ratio: A suitable split ratio (e.g., 1:50) should be used to avoid column overloading.

MS Conditions:

Ion Source Temperature: 230°C

Ionization Mode: Electron Impact (EI) at 70 eV

Mass Range: Scan from a suitable lower to upper m/z range (e.g., 40-500 amu).
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Component Identification: Identify (+)-trans-Isolimonene by comparing its retention time

and mass spectrum with that of a pure standard. The NIST library can also be used for

tentative identification.

Quantification: Determine the relative percentage of (+)-trans-Isolimonene by integrating

the peak area of the corresponding chromatogram peak and dividing it by the total peak area

of all components. For absolute quantification, a calibration curve generated from known

concentrations of a (+)-trans-Isolimonene standard is required.

Logical Relationship: From Plant to Pure Compound

Aromatic Plant Essential Oil MixtureDistillation Isolimonene-rich FractionFractional Distillation Pure (+)-trans-IsolimonenePreparative GC

Click to download full resolution via product page

Caption: Logical steps from the natural source to the purified compound.

Conclusion
While (+)-trans-Isolimonene is a known natural product, its specific high-yield sources are yet

to be fully elucidated. This guide outlines the current understanding and provides a framework

for its extraction and purification based on established techniques for essential oil components.

The methodologies described, from steam distillation to preparative gas chromatography, offer

a robust pathway for obtaining this valuable monoterpene for further research and

development. Future studies should focus on screening a wider range of aromatic plants to

identify species rich in (+)-trans-Isolimonene, which would significantly aid in its sustainable

production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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